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Compound of Interest

1-(3-Aminophenyl)imidazolidin-2-
Compound Name:
one

cat. No.: B1291180

Technical Guide: 1-(3-Aminophenyl)imidazolidin-
2-one

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity 1-(3-
Aminophenyl)imidazolidin-2-one, including its chemical structure, identifiers, and
physicochemical properties. Due to the limited availability of specific experimental data for this
compound in peer-reviewed literature, this document also presents general methodologies for
the synthesis of the imidazolidin-2-one scaffold and discusses the broad biological significance
of this chemical class, providing context for its potential applications in research and drug
development.

Compound Identification and Chemical Structure

1-(3-Aminophenyl)imidazolidin-2-one is a heterocyclic organic compound featuring a phenyl
group substituted with an amine at the meta-position, which is in turn attached to an
imidazolidin-2-one ring. The imidazolidin-2-one moiety is a five-membered ring containing two
nitrogen atoms and a carbonyl group.

IUPAC Name: 1-(3-Aminophenyl)imidazolidin-2-one
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Synonyms: 1-(3-aminophenyl)-2-imidazolidinone
Chemical Structure:

The structure is characterized by a saturated five-membered urea ring linked to an aniline
moiety.

Physicochemical and Identification Data

The following table summarizes key quantitative data and identifiers for 1-(3-
Aminophenyl)imidazolidin-2-one, compiled from chemical supplier databases.[1]

Property Value Reference
Molecular Formula CoH11N30 [1]
Molecular Weight 177.20 g/mol [1]

CAS Number 938459-14-4 [1]

MDL Number MFCD09055391

Physical Form Solid

Purity >95%

InChl Key BPKSYMQSNOQBGA-

UHFFFAOYSA-N

SMILES String Nclccec(c1)N2CCNC2=0

Room temperature, under inert
Storage Temperature atmosphere, keep in dark

place

Synthesis of the Imidazolidin-2-one Scaffold

While a specific, detailed experimental protocol for the synthesis of 1-(3-
Aminophenyl)imidazolidin-2-one is not readily available in the cited literature, the
imidazolidin-2-one core can be constructed through several established synthetic routes.[2]
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One of the most direct methods involves the cyclization of a 1,2-diamine with a carbonylating
agent.[2][3]

This protocol is a representative example for the synthesis of an N-substituted imidazolidin-2-
one from a corresponding N-substituted ethylenediamine derivative.

1. Materials:

e N-substituted-1,2-ethanediamine

o Carbonyldiimidazole (CDI) or similar phosgene equivalent (e.g., triphosgene)
e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))
 Inert atmosphere (Nitrogen or Argon)

2. Procedure:

e To a solution of the N-substituted-1,2-ethanediamine (1.0 equivalent) in anhydrous THF
under a nitrogen atmosphere, add carbonyldiimidazole (1.1 equivalents) portion-wise at 0 °C.

» Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, concentrate the reaction mixture under reduced pressure.

» Purify the residue by flash column chromatography on silica gel, eluting with an appropriate
solvent system (e.g., ethyl acetate/hexane) to yield the desired 1-substituted-imidazolidin-2-
one.

3. Characterization:

o Confirm the structure of the product using spectroscopic methods such as *H-NMR, 13C-
NMR, and Mass Spectrometry.

Below is a generalized workflow for the synthesis of the imidazolidin-2-one scaffold.
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General Synthesis Workflow for Imidazolidin-2-one
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General synthesis workflow for imidazolidin-2-ones.

Biological and Pharmacological Context

The imidazolidin-2-one scaffold is a privileged structure in medicinal chemistry, appearing as a
core component in numerous biologically active compounds and FDA-approved drugs.[3] Its
derivatives have demonstrated a wide spectrum of pharmacological activities.
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. . .. Examples of Imidazolidin-
Biological Activity . S Reference
-one Derivatives

Derivatives showing cytotoxic
Anticancer effects against liver, breast, [3114]

and other cancer cell lines.

CCRS5 receptor antagonists
Antiviral developed for potential HIV [4]

treatment.

Compounds effective against
o ] multidrug-resistant bacteria,
Antimicrobial - [4]
both Gram-positive and Gram-

negative.

Inhibition of
acetylcholinesterase and

Enzyme Inhibition butyrylcholinesterase for [5]
potential Alzheimer's

treatment.

Various imidazolidine
o derivatives have been reported
Antioxidant o o [4]
to exhibit antioxidant

properties.

Given its structure as an aniline derivative of the imidazolidin-2-one core, 1-(3-
Aminophenyl)imidazolidin-2-one serves as a versatile chemical building block. The primary
amine on the phenyl ring provides a reactive handle for further chemical modification, allowing
for the synthesis of a diverse library of more complex molecules for screening in drug discovery
programs.

Safety Information

Based on available supplier data, 1-(3-Aminophenyl)imidazolidin-2-one is classified with the
following hazards.
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Hazard Information Details Reference
GHS Pictogram GHSO07 (Exclamation mark)
Signal Word Warning

H302 (Harmful if swallowed),
Hazard Statements H319 (Causes serious eye

irritation)

P305+P351+P338 (IF IN
EYES: Rinse cautiously with
] water for several minutes.
Precautionary Statements i
Remove contact lenses, if
present and easy to do.

Continue rinsing.)

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical and use appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1-(3-Aminophenyl)imidazolidin-2-one" chemical
structure and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291180#1-3-aminophenyl-imidazolidin-2-one-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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